![molecular formula C18H20O3 B8697595 Methyl 2'-ethyl-2-(methoxymethyl)-[1,1'-biphenyl]-4-carboxylate](/img/structure/B8697595.png)
Methyl 2'-ethyl-2-(methoxymethyl)-[1,1'-biphenyl]-4-carboxylate
Cat. No. B8697595
M. Wt: 284.3 g/mol
InChI Key: NKXGMBKZOMAIJP-UHFFFAOYSA-N
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Patent
US08202865B2
Procedure details
To a solution of methyl 4-bromo-3-(methoxymethyl)benzoate, (Intermediate 28, step 2) (12 g, 0.0463 mol) in toluene (150 mL) and water (35 mL) under N2, was added 2-ethyl benzene boronic acid (9.02 g, 0.0601 mol) followed by potassium carbonate (19 g, 0.1389 mol) and Pd(PPh3)4 (2.67 g, 023). The reaction mixture was degassed with N2 for 10 min before heating. After 12 hours at 100° C., the reaction mixture was diluted with EtOAc. The organic layer was washed with sodium bicarbonate sat. solution (1×100 mL), water (2×100 mL) and finally with brine (1×100 mL). It was then dried over sodium sulphate and concentrated under reduced pressure. The residue was purified by chromatography (silica gel, 60-120 mesh, eluting with pet ether/EtOAc) to afford the title compound as a pale yellow liquid (12 g, 83%). 1H NMR (CDCl3, 400 MHz) δ 8.24-8.26 (1H, s), 7.99-8.01 (1H, d), 7.32-7.38 (2H, m), 7.22-7.27 (2H, m), 7.07-7.09 (1H, d), 4.12-4.21 (2H, d), 3.93-3.95 (3H, s), 3.28-3.30 (3H, s), 2.28-2.43 (2H, m), 1.01-1.05 (3H, t).
Name
Intermediate 28
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:11]=[CH:10][C:5]([C:6]([O:8][CH3:9])=[O:7])=[CH:4][C:3]=1[CH2:12][O:13][CH3:14].COC[C:18]1[CH:23]=[C:22](C(O)=O)[CH:21]=[CH:20][C:19]=1[C:27]1C=CC=C[C:28]=1C.C(C1C=CC=CC=1B(O)O)C.C(=O)([O-])[O-].[K+].[K+]>C1(C)C=CC=CC=1.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.O>[CH2:27]([C:19]1[CH:20]=[CH:21][CH:22]=[CH:23][C:18]=1[C:2]1[CH:11]=[CH:10][C:5]([C:6]([O:8][CH3:9])=[O:7])=[CH:4][C:3]=1[CH2:12][O:13][CH3:14])[CH3:28] |f:3.4.5,^1:61,63,82,101|
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Inputs
Step One
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0 (± 1) mol
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reactant
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Smiles
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BrC1=C(C=C(C(=O)OC)C=C1)COC
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Name
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Intermediate 28
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0 (± 1) mol
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reactant
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Smiles
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COCC1=C(C=CC(=C1)C(=O)O)C1=C(C=CC=C1)C
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Quantity
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9.02 g
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reactant
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Smiles
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C(C)C1=C(C=CC=C1)B(O)O
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Quantity
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150 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Quantity
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35 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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19 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Step Three
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Name
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Quantity
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2.67 g
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Type
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catalyst
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Smiles
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C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
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Conditions
Other
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Conditions are dynamic
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was degassed with N2 for 10 min
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Duration
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10 min
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TEMPERATURE
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TEMPERATURE
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Details
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before heating
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ADDITION
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Type
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ADDITION
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Details
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the reaction mixture was diluted with EtOAc
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WASH
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Type
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WASH
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Details
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The organic layer was washed with sodium bicarbonate sat. solution (1×100 mL), water (2×100 mL) and finally with brine (1×100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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It was then dried over sodium sulphate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by chromatography (silica gel, 60-120 mesh, eluting with pet ether/EtOAc)
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Outcomes
Product
Details
Reaction Time |
12 h |
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Name
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Type
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product
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Smiles
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C(C)C1=C(C=CC=C1)C1=C(C=C(C=C1)C(=O)OC)COC
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 12 g | |
| YIELD: PERCENTYIELD | 83% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
